Cas no 2172189-82-9 (1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172189-82-9
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5837863
• PubChem ID: 165765171
• Update Time: 2025-06-08

1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde
• 2172189-82-9
• EN300-1594590

• Inchi： 1S/C10H17N3O/c1-5-8(4)13-10(7(2)3)9(6-14)11-12-13/h6-8H,5H2,1-4H3
• InChI Key： DBCJNEHOELTHHL-UHFFFAOYSA-N
• SMILES： O=CC1=C(C(C)C)N(C(C)CC)N=N1

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 47.8Ų

Additional information on 1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde

Introduction to 1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172189-82-9)

1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172189-82-9) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of 1,2,3-triazoles, which are known for their stability and versatility in forming covalent bonds with other molecules.

The chemical structure of 1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde features a triazole ring with substituents at the 1 and 5 positions. The presence of the aldehyde group at the 4-position makes it a valuable intermediate in the synthesis of more complex molecules. The butan-2-yl and propan-2-yl substituents contribute to the compound's hydrophobicity and can influence its biological activity and solubility properties.

In the context of medicinal chemistry, 1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde has been explored for its potential as a building block in the development of novel drugs. Recent studies have shown that triazole-containing compounds can exhibit a wide range of biological activities, including antimicrobial, antifungal, and anticancer properties. The aldehyde functionality in this compound can be readily modified through various chemical reactions, such as reductive amination or condensation with other functional groups, to generate derivatives with enhanced pharmacological profiles.

One notable application of 1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde is in the field of click chemistry. Click chemistry is a concept introduced by K. Barry Sharpless that involves the formation of covalent bonds through highly selective and efficient reactions. The triazole ring is a key product of the azide–alkyne cycloaddition reaction, which is one of the most widely used click reactions. This reaction is particularly useful for synthesizing complex molecules with high yields and minimal side products.

The stability and reactivity of 1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde make it an attractive candidate for use in materials science as well. For example, it can be incorporated into polymers to enhance their mechanical properties or to introduce specific functional groups that can interact with other materials or biological systems. Recent research has also explored the use of triazole-containing compounds in the development of stimuli-responsive materials that can change their properties in response to external stimuli such as pH or temperature changes.

In addition to its applications in medicinal chemistry and materials science, 1-(butan-2-yl)-5-(propan-2-y l)-1H - 1 , 2 , 3 -tr iazol e - 4 - carbaldehyde has been studied for its potential use in analytical chemistry. The presence of the aldehyde group allows for easy derivatization with fluorescent or chromophoric reagents, making it useful for developing sensitive analytical methods for detecting trace amounts of target analytes. This property has been leveraged in various biosensing applications where high sensitivity and selectivity are crucial.

The synthesis of 1-(butan - 2 - y l ) - 5 - ( propan - 2 - y l ) - 1 H - 1 , 2 , 3 - t r iazol e - 4 - c arbaldehyde typically involves a multi-step process that includes the formation of the triazole ring through an azide–alkyne cycloaddition reaction followed by functionalization of the aldehyde group. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for producing this compound on both small and large scales.

In conclusion, 1 -( butan - 2 - y l ) - 5 -( propan - 2 - y l ) - 1 H - 1 , 2 , 3 - t r iazol e - 4 - c arbaldehyde (CAS No. 2172189 -8 9) is a versatile compound with a wide range of potential applications in medicinal chemistry, materials science, and analytical chemistry. Its unique chemical structure and functional groups make it an attractive building block for developing novel drugs, advanced materials, and sensitive analytical methods. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific fields.